Cas no 1261791-45-0 (Methyl 3-(3'-(difluoromethoxy)-5'-methoxyphenyl)propionate)

• Product Name: Methyl 3-(3'-(difluoromethoxy)-5'-methoxyphenyl)propionate
• CAS No: 1261791-45-0
• MF: C₁₂H₁₄F₂O₄
• MW: 260.233971118927
• CID: 4988719
• Update Time: 2025-08-05

Methyl 3-(3'-(difluoromethoxy)-5'-methoxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3'-(difluoromethoxy)-5'-methoxyphenyl)propionate

• Inchi： 1S/C12H14F2O4/c1-16-9-5-8(3-4-11(15)17-2)6-10(7-9)18-12(13)14/h5-7,12H,3-4H2,1-2H3
• InChI Key： ATVOHKIVCXFQQI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(=C1)CCC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 261
• XLogP3: 2.9
• Topological Polar Surface Area: 44.8

Additional information on Methyl 3-(3'-(difluoromethoxy)-5'-methoxyphenyl)propionate

Methyl 3-(3'-(Difluoromethoxy)-5'-methoxyphenyl)propionate (CAS No. 1261791-45-0): An Overview

Methyl 3-(3'-(difluoromethoxy)-5'-methoxyphenyl)propionate (CAS No. 1261791-45-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethoxy and methoxy substituent on a phenyl ring, and a propionate ester moiety. These structural elements contribute to its potential applications in various scientific and industrial domains.

The chemical structure of Methyl 3-(3'-(difluoromethoxy)-5'-methoxyphenyl)propionate is particularly noteworthy due to the presence of fluorine atoms, which are known to enhance the lipophilicity and metabolic stability of organic molecules. This property makes it an attractive candidate for drug development, as it can improve the pharmacokinetic profile of potential therapeutic agents. Recent studies have explored the use of fluorinated compounds in the design of novel drugs, particularly in the areas of oncology and neurology.

In terms of synthesis, Methyl 3-(3'-(difluoromethoxy)-5'-methoxyphenyl)propionate can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of 3-difluoromethoxy-5-methoxybenzaldehyde with methyl acrylate, followed by reduction to form the desired propionate ester. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The biological activity of Methyl 3-(3'-(difluoromethoxy)-5'-methoxyphenyl)propionate has been investigated in several preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, Methyl 3-(3'-(difluoromethoxy)-5'-methoxyphenyl)propionate has also demonstrated potential as an antitumor agent. Studies have shown that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that this compound may have therapeutic value in the treatment of various types of cancer, particularly those that are resistant to conventional chemotherapy.

The safety profile of Methyl 3-(3'-(difluoromethoxy)-5'-methoxyphenyl)propionate is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further development as a therapeutic agent.

In conclusion, Methyl 3-(3'-(difluoromethoxy)-5'-methoxyphenyl)propionate (CAS No. 1261791-45-0) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to explore its potential in various disease areas, highlighting its significance in modern drug discovery and development.